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Compound of Interest

Compound Name: 2,3,5,6-Tetrahydroxyhexanal

Cat. No.: B15358649

Disclaimer: Initial searches for the specific compound 2,3,5,6-Tetrahydroxyhexanal did not
yield any direct results in comprehensive chemical databases. This suggests that the requested
name may be non-standard, refer to a very rare isomer, or be erroneous. Given the lack of
available data for this specific molecule, this guide will focus on a closely related and
extensively studied compound: D-glucose, in its open-chain aldehyde form, which is chemically
named (2R,3S,4R,5R)-2,3,4,5,6-Pentahydroxyhexanal. This compound serves as a
representative example of a polyhydroxyhexanal and allows for a thorough exploration of the
physical properties, chemical reactivity, biological significance, and experimental protocols
relevant to this class of molecules.

Core Physical and Chemical Properties of D-
Glucose (Open-Chain Form)

The open-chain form of D-glucose exists in equilibrium with its more stable cyclic hemiacetal
forms in solution, constituting less than 0.02% of the molecules in an aqueous environment.[1]
Despite its low abundance, this acyclic form is crucial for understanding certain chemical
reactions and biological transformations of glucose.

Below is a summary of the key quantitative data for D-glucose.
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Molecular Formula

CeH1206

[1]2]

Molecular Weight 180.156 g/mol [1][2]
(2R,3S,4R,5R)-2,3,4,5,6-

IUPAC Name [1]
Pentahydroxyhexanal

] ] 146 °C (295 °F) (for the solid

Melting Point [1](2][3]
a-anomer)

Solubility in Water Highly soluble [1][2]13]

Density 1.54 g/cm3 [2]

Appearance White crystalline solid [3]

Spectroscopic Data

Spectroscopic methods are essential for the identification and structural elucidation of

aldehydes like the open-chain form of glucose.
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Spectroscopic Data

Characteristic Features

Citation(s)

Infrared (IR) Spectroscopy

A strong C=0 stretching
absorption is expected in the
range of 1705-1730 cm~1.[4]
Additionally, characteristic C-H
stretching absorptions for the
aldehyde group appear
between 2700-2760 and
2800-2860 cm~1.[4] The
numerous hydroxyl (-OH)
groups would result in a broad
absorption band in the 3200-

3600 cm™1 region.

1H NMR Spectroscopy

The aldehyde proton (CHO) is
highly deshielded and would
produce a distinct signal in the
9-10 ppm region of the
spectrum.[4][5] This proton
would exhibit spin-spin
coupling with the proton on the
adjacent carbon (C2).[4]
Protons on the carbon
backbone attached to hydroxyl
groups would appear in the 3-5

ppm range.

13C NMR Spectroscopy

The carbonyl carbon of the
aldehyde group is
characteristically found in the
190-215 ppm range. The other
carbons, being attached to
hydroxy! groups, would have
resonances typically between
60 and 90 ppm.

Mass Spectrometry

The electron ionization mass

spectrum of a-D-Glucose
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shows fragmentation patterns
characteristic of its structure.[6]
For the open-chain form,
characteristic fragmentation
would involve cleavage
adjacent to the carbonyl group
(alpha cleavage) and
McLafferty rearrangement if

sterically possible.[5]

Biological Significance and Signaling Pathways

D-glucose is a central molecule in cellular metabolism, serving as the primary energy source
for most living organisms.[3][7] Its breakdown through metabolic pathways releases energy that
Is captured in the form of adenosine triphosphate (ATP).

Glycolysis
The most fundamental pathway involving glucose is glycolysis, a sequence of ten enzyme-
catalyzed reactions that convert one molecule of glucose into two molecules of pyruvate.[3][9]

[10] This process occurs in the cytoplasm and does not require oxygen.[8][11] The net products
of glycolysis are two molecules of ATP and two molecules of NADH.[10]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C492626&Mask=200
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Vollhardt_and_Schore)/17%3A_Aldehydes_and_Ketones_-_The_Carbonyl_Group/17.03%3A_Spectroscopic_Properties_of_Aldehydes_and__Ketones
https://allen.in/jee/chemistry/glucose-structure
https://www.ncbi.nlm.nih.gov/books/NBK482303/
https://www.ttuhsc.edu/medicine/academic-affairs/documents/sakai-files/bct/7_Glycolysis_Notes_Ganapathy.pdf
https://en.wikipedia.org/wiki/Glycolysis
https://www.khanacademy.org/science/biology/cellular-respiration-and-fermentation/glycolysis/a/glycolysis
https://www.ttuhsc.edu/medicine/academic-affairs/documents/sakai-files/bct/7_Glycolysis_Notes_Ganapathy.pdf
https://byjus.com/biology/glycolysis/
https://www.khanacademy.org/science/biology/cellular-respiration-and-fermentation/glycolysis/a/glycolysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15358649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Glucose

Glucose-6-Phosphate

Phosphoglucose
Isomerase

\ 4

Fructose-6-Phosphate

Phosphofructokinase-1
\ 4

Fructose-1,6-Bisphosphate

Aldolase
Y
@ Glyceraldehyde-3-Phosphate
G3P
Dehydrogenase
Y
ADP 1,3-Bisphosphoglycerate
Phosphoglycerate
Kinase
\ 4
3-Phosphoglycerate
Phosphoglycerate
Mutase
Y
e 2-Phosphoglycerate
Fnolase
Y
Phosphoenolpyruvate
yruvate
Kinase
© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15358649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[T T T T T T T T T T T T T T T T |
! Cell Membrane !
i i
. ! . GLUT4 Translocation | 1
Insulin Glucose i | Insulin_Receptor I
| to Membrane :
|
i I D I " ——
i Activates
|
Glucose Uptake IRS_Phosphorylation

Recruits & Activates Promotes

PI3K_Activation

ctivates

AKT _Activation

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15358649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Seed and Culture Cells

!

2. Serum Starve Cells

!

3. Stimulate with Insulin
(or test compound)

!

4. Add 2-Deoxyglucose (2-DG)

!

5. Wash and Lyse Cells

!

6. Enzymatic Assay to
Quantify 2-DG-6-Phosphate

!

7. Measure Absorbance
(e.g., at 412 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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